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A Note to the Reader: Initial searches for "N-(2-hydroxy-5-methylphenyl)acrylamide” did not
yield a specific CAS number or detailed technical data, suggesting it may be a novel or less-
documented compound. To provide a comprehensive and valuable technical resource in the
spirit of the original request, this guide will focus on a closely related and well-characterized
functionalized acrylamide, N-(hydroxymethyl)acrylamide (NMA). NMA serves as an excellent
model for understanding the synthesis, properties, and applications of this class of monomers
in research and development.

Introduction

N-(hydroxymethyl)acrylamide (NMA) is a versatile bifunctional monomer that holds a significant
position in the realm of polymer chemistry and materials science.[1][2] Its unique molecular
architecture, featuring both a reactive vinyl group and a nucleophilic hydroxymethyl group,
allows it to act as a valuable building block for a diverse range of functional polymers.[1] This
dual reactivity makes NMA an exceptional crosslinking agent and a key component in the
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synthesis of hydrogels, adhesives, coatings, and various biomaterials.[2] This technical guide

provides an in-depth exploration of NMA, covering its core chemical and physical properties,

detailed synthesis protocols, key applications in research and drug development, and critical

safety considerations.

Core Identifiers and Physicochemical Properties

A thorough understanding of the fundamental properties of NMA is essential for its effective

application. The following table summarizes its key identifiers and physicochemical

characteristics.

Property Value Reference

CAS Number 924-42-5 [11[3]114]
N-(hydroxymethyl)prop-2-

IUPAC Name ( y_ ymetnylprop [4]
enamide

Synonyms N-Methylolacrylamide [31[5]

Molecular Formula C4H7NO2 [11[3114]

Molecular Weight 101.10 g/mol
White to off-white crystalline

Appearance powder or colorless/yellow [1]
agueous solution

Melting Point 74-76 °C (165-167 °F) [1][6]

Boiling Point 277 °C

B Soluble in water and
Solubility [1]

hydrophilic solvents

Canonical SMILES

C=CC(=O)NCO

InChl Key

CNCOEDDPFOAUMB-
UHFFFAOYSA-N

Chemical Structure and Reactivity
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The reactivity of NMA is governed by its two primary functional groups: the vinyl group and the
hydroxymethyl group. This dual functionality is the cornerstone of its versatility.

NMA Synthesis

(Dissolve Acrylamide & InhibitoD
:
Gdjust pH and Temperature)
:
Gdd Formaldehyde)

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-(hydroxymethyl)acrylamide.
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Applications in Research and Drug Development

The unique properties of NMA make it a valuable monomer in a variety of applications,
particularly in the biomedical field.

Hydrogel Formation for Drug Delivery: NMA is frequently used in the synthesis of hydrogels
for controlled drug release. The hydrophilicity and crosslinking ability of NMA allow for the
creation of biocompatible hydrogels with tunable properties for encapsulating and releasing
therapeutic agents. [7]* Biomaterials and Tissue Engineering: NMA-based polymers are
utilized in tissue engineering scaffolds and other biomaterials due to their ability to form
stable, hydrophilic networks. * Crosslinking Agent in Polyacrylamide Gels: In biochemical
and molecular biology research, NMA serves as a crosslinking agent in the preparation of
polyacrylamide gels for electrophoresis.

Safety and Handling

NMA is a hazardous substance and requires careful handling to minimize exposure.
Hazard Identification:

Toxicity: Toxic if swallowed. [8][9]* Sensitization: May cause an allergic skin reaction. [8][9]*
Genotoxicity and Carcinogenicity: May cause genetic defects and is suspected of causing
cancer. [8][9]* Reproductive Toxicity: Suspected of damaging fertility or the unborn child. [8]
[9]* Organ Toxicity: Causes damage to organs through prolonged or repeated exposure. [8]
[9] Handling Precautions:

Work in a well-ventilated fume hood. [10]* Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. [11]* Avoid
inhalation of dust or vapors. [11]* Prevent contact with skin and eyes. [11]* Do not eat, drink,
or smoke in the laboratory. [11] Storage:

Store in a cool, dry, and dark location in a tightly sealed container. [10]* Keep away from
heat, ignition sources, and incompatible materials. [L0]* NMA is light and heat sensitive. [5]

[6]

Analytical Characterization
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The identity and purity of NMA can be confirmed using various spectroscopic techniques.

'H NMR Spectroscopy

The *H NMR spectrum of NMA shows characteristic peaks for the different protons in the
molecule. [12]

Infrared (IR) Spectroscopy

The IR spectrum of NMA displays characteristic absorption bands for its functional groups. [2]

Wavenumber (cm~—?) Assighment

3300-3400 N-H and O-H stretching
~3080 =C-H stretching

~1660 C=0 stretching (Amide )
~1620 C=C stretching

~1540 | N-H bending (Amide 11) |

Note: The exact positions of the peaks can vary depending on the sample preparation and the
instrument used.

Conclusion

N-(hydroxymethyl)acrylamide is a highly versatile and reactive monomer with significant
applications in polymer chemistry, materials science, and the biomedical field. Its dual
functionality allows for the creation of a wide range of polymers with tailored properties, making
it an invaluable tool for researchers and drug development professionals. However, its
hazardous nature necessitates strict adherence to safety protocols during handling and
storage. A thorough understanding of its chemical properties, synthesis, and reactivity is crucial
for its effective and safe utilization in advancing scientific research and technological
innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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